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4-Methyl-1,4-diazepan-5-one
Compound Name:
hydrochloride

Cat. No.: B1320064

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1,4-diazepan-5-one hydrochloride is a chemical compound featuring a seven-
membered diazepan ring structure.[1] This core is notable in medicinal chemistry due to its
presence in a class of psychoactive drugs known as benzodiazepines, which includes well-
known agents like diazepam.[1] These compounds are recognized for their anxiolytic, sedative,
and muscle relaxant properties.[1] The hydrochloride salt form of 4-Methyl-1,4-diazepan-5-one
suggests it is a crystalline solid with enhanced solubility in water, a desirable characteristic for
pharmaceutical formulations.[1] This technical guide provides a summary of its known basic
properties, drawing upon available data and knowledge of structurally related compounds.

Core Physicochemical Properties

The fundamental physicochemical properties of 4-Methyl-1,4-diazepan-5-one hydrochloride
are summarized below. It is important to note that while some data is readily available from
chemical suppliers, other specific experimental values such as melting point, boiling point, and
pKa are not extensively reported in publicly accessible literature.
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Property Data

CAS Number 329794-41-4

Molecular Formula CeH13CIN20

Molecular Weight 164.63 g/mol

Appearance Crystalline Solid[1]

Solubility Water Soluble[1]

Purity Typically >97% (as per commercial suppliers)[1]
Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Hypothetical Experimental Workflows

Detailed experimental protocols for the synthesis and analysis of 4-Methyl-1,4-diazepan-5-one
hydrochloride are not widely published. However, based on general organic synthesis
principles for related diazepine structures, a logical workflow can be proposed.
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Hypothetical Synthesis Workflow

(¢

Starting Materials
.g., N-methylethylenediamine and a suitable carbonyl compoun

)

Cyclization Reaction
(e.g., Condensation/Amidation)
Purification
(e.g., Recrystallization/Chromatography)
Salt Formation
(Treatment with HCI)

Final Product
(4-Methyl-1,4-diazepan-5-one HCI)

For the analysis of 4-Methyl-1,4-diazepan-5-one hydrochloride, a standard analytical

Click to download full resolution via product page

A generalized synthetic approach.

workflow would be employed to confirm its identity and purity.
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Proposed Analytical Workflow
Sample Preparation
(Dissolution in a suitable solvent)

'

Spectroscopic Analysis Chromatographic Analysis
(NMR, IR, MS) (HPLC, GC-MS for purity)

' '

Gata Interpretation and Structure ConfirmatiorD
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A standard workflow for chemical analysis.

Putative Biological Activity and Signhaling Pathway

The diazepan moiety is a key structural feature of benzodiazepines, which are known to exert
their effects by modulating the activity of the GABA-A receptor, the primary inhibitory
neurotransmitter receptor in the central nervous system. It is therefore plausible that 4-Methyl-
1,4-diazepan-5-one hydrochloride may exhibit similar pharmacological properties.

Benzodiazepines act as positive allosteric modulators of the GABA-A receptor. They bind to a
site on the receptor that is distinct from the GABA binding site. This binding event enhances the
effect of GABA, leading to an increased influx of chloride ions and hyperpolarization of the
neuron, which ultimately results in a decrease in neuronal excitability.
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Hypothesized GABAA Receptor Signaling Pathway
4-Methyl-1,4-diazepan-5-one HCI
(Putative Ligand)

Binds to
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(Enhanced GABAergic Transmissior)

Gncreased Cl- Influa
E\leuronal HyperpolarizatiorD
(Decreased Neuronal Excitabilita

Anxiolytic, Sedative Effects
(Potential Pharmacological Outcome)

Click to download full resolution via product page

Postulated mechanism of action via GABAA receptor modulation.

It must be emphasized that this proposed mechanism of action is based on the structural
analogy to known benzodiazepines and has not been experimentally verified for 4-Methyl-1,4-
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diazepan-5-one hydrochloride. Further research, including binding assays and
electrophysiological studies, would be necessary to confirm this hypothesis and to fully
elucidate the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. CAS 329794-41-4: 4-Methyl-1,4-diazepan-5-one hydrochloride [cymitquimica.com]

« To cite this document: BenchChem. [4-Methyl-1,4-diazepan-5-one Hydrochloride: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320064#4-methyl-1-4-diazepan-5-one-
hydrochloride-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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